N-(1,3-benzothiazol-2-yl)-2-(2-bromo-4-ethylphenoxy)acetamide

• IUPAC Name: N-(1,3-benzothiazol-2-yl)-2-(2-bromo-4-ethylphenoxy)acetamide
• InChI: InChI=1S/C17H15BrN2O2S/c1-2-11-7-8-14(12(18)9-11)22-10-16(21)20-17-19-13-5-3-4-6-15(13)23-17/h3-9H,2,10H2,1H3,(H,19,20,21)
• InChI Key: DNKJPTGZWNCSNY-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=C(C=C1)OCC(=O)NC2=NC3=CC=CC=C3S2)Br
• Molecular Formula: C17H15BrN2O2S
• Molecular Weight: 391.3 g/mol

Description

N-(1,3-benzothiazol-2-yl)-2-(2-bromo-4-ethylphenoxy)acetamide is a synthetic organic compound that belongs to the class of benzothiazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(1,3-benzothiazol-2-yl)-2-(2-bromo-4-ethylphenoxy)acetamide typically involves the reaction of 2-aminobenzothiazole with 2-bromo-4-ethylphenoxyacetic acid or its derivatives. The reaction is usually carried out in the presence of a coupling agent such as N,N’-dicyclohexylcarbodiimide (DCC) and a catalyst like 4-dimethylaminopyridine (DMAP) under anhydrous conditions. The reaction mixture is stirred at room temperature or slightly elevated temperatures until the desired product is formed.

Industrial Production Methods

For industrial-scale production, the synthesis may be optimized to improve yield and reduce costs. This could involve the use of more efficient catalysts, alternative solvents, or continuous flow reactors to enhance the reaction rate and scalability.

Chemical Reactions Analysis

Types of Reactions

N-(1,3-benzothiazol-2-yl)-2-(2-bromo-4-ethylphenoxy)acetamide can undergo various chemical reactions, including:

Oxidation: The compound may be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can lead to the formation of amines or other reduced derivatives.

Substitution: The bromine atom in the phenoxy group can be substituted with other nucleophiles, such as amines or thiols.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are often used.

Substitution: Nucleophilic substitution reactions can be carried out using reagents like sodium azide (NaN₃) or potassium thiocyanate (KSCN).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while substitution reactions can produce a variety of derivatives with different functional groups.

Scientific Research Applications

Chemistry: As a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, such as antimicrobial, antifungal, or anticancer properties.

Medicine: Studied for its potential therapeutic effects and as a lead compound for drug development.

Industry: Used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism of action of N-(1,3-benzothiazol-2-yl)-2-(2-bromo-4-ethylphenoxy)acetamide depends on its specific biological target. In general, benzothiazole derivatives are known to interact with various molecular targets, including enzymes, receptors, and DNA. The compound may exert its effects by binding to these targets and modulating their activity, leading to changes in cellular processes and pathways.

Comparison with Similar Compounds

Similar Compounds

2-Aminobenzothiazole: A precursor in the synthesis of benzothiazole derivatives.

2-Bromo-4-ethylphenoxyacetic acid: A related compound with similar structural features.

Benzothiazole: The parent compound of the benzothiazole family.

Uniqueness

N-(1,3-benzothiazol-2-yl)-2-(2-bromo-4-ethylphenoxy)acetamide is unique due to the presence of both the benzothiazole and phenoxyacetamide moieties, which may confer distinct biological and chemical properties compared to other similar compounds